Cas no 1343960-07-5 (Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl-)

• Product Name: Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl-
• CAS No: 1343960-07-5
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• CID: 5217682
• Update Time: 2025-07-08

Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl-
• 4-((Chloromethyl)sulfonyl)-2-ethylmorpholine

• Inchi： 1S/C7H14ClNO3S/c1-2-7-5-9(3-4-12-7)13(10,11)6-8/h7H,2-6H2,1H3
• InChI Key： KCZJDTIXPAWDOK-UHFFFAOYSA-N
• SMILES： N1(S(CCl)(=O)=O)CCOC(CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl-

Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- (CAS No. 1343960-07-5): A Comprehensive Overview in Modern Chemical Research

Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl-, identified by its CAS number 1343960-07-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of reactivity and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a sulfonyl group and an ethyl substituent on the morpholine core imparts distinct chemical characteristics, enabling its application in diverse synthetic pathways and drug development strategies.

The< strong>Morpholine scaffold itself is well-documented for its versatility in medicinal chemistry, particularly due to its ability to form stable complexes with biological targets and its role as a pharmacophore in numerous therapeutic agents. The introduction of a< strong>chloromethylsulfonyl group at the 4-position and an ethyl group at the 2-position further enhances the compound's utility by providing reactive sites for further functionalization. This structural configuration allows for the facile introduction of additional substituents, making it a versatile building block in the construction of more complex molecular entities.

In recent years, there has been growing interest in exploring the< strong>Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- derivative for its potential applications in drug discovery. Its unique reactivity has been leveraged in the synthesis of novel sulfonamides and other heterocyclic compounds that exhibit promising biological activities. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The< strong>chloromethylsulfonyl moiety, in particular, serves as a versatile handle for further chemical modifications, enabling the development of libraries of compounds for high-throughput screening.

One of the most compelling aspects of< strong>Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- is its role as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a target in therapeutic interventions. The< strong>Morpholine core provides a stable platform for designing molecules that can interact with the active sites of these enzymes. Furthermore, the< strong>chloromethylsulfonyl group allows for selective modifications that can fine-tune the binding affinity and selectivity of these inhibitors. This has led to several promising candidates being explored in clinical trials for conditions such as cancer and infectious diseases.

The synthetic pathways involving< strong>Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- have also been optimized for scalability and efficiency. Researchers have developed streamlined procedures that minimize side reactions and maximize yield, ensuring that this compound remains accessible for industrial applications. Advances in catalytic methods have further enhanced the synthesis of derivatives by allowing for more precise control over regioselectivity and stereoselectivity. These improvements have not only facilitated academic research but also paved the way for large-scale production needed for pharmaceutical development.

In addition to its applications in drug discovery, there is evidence suggesting that< strong>Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- may have utility in material science. Its ability to form stable complexes with metal ions has been explored for potential applications in catalysis and polymer chemistry. The< strong>Morpholine moiety can act as a ligand, coordinating with transition metals to form catalysts that facilitate various organic transformations. This property has been particularly interesting for developing green chemistry approaches that reduce reliance on hazardous reagents.

The future prospects of< strong>Morpholine, 4-[(chloromethyl)sulfonyl]-2-ethyl- are promising, with ongoing research uncovering new synthetic possibilities and biological activities. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its unique structural features offer a rich palette for chemical innovation, making it an indispensable tool for chemists and biologists alike.